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Compound of Interest

Compound Name: Diethylene glycol monolaurate

CAS No.: 141-20-8

Cat. No.: B123898

Get Quote

Introduction

Diethylene glycol monolaurate is a nonionic surfactant widely utilized as an emulsifier,

dispersing agent, and plasticizer in various industries, including cosmetics, textiles, and

coatings.[1][2] A thorough understanding of its three-dimensional atomic arrangement through

crystal structure analysis is crucial for elucidating structure-property relationships, which can

inform its application and the development of new formulations. While a specific, publicly

available, fully determined crystal structure of diethylene glycol monolaurate has not been

identified in the current literature, this guide provides a comprehensive overview of the

methodologies that would be employed for its crystal structure analysis. The protocols

described herein are standard for small organic molecules and are directed at researchers,

scientists, and professionals in drug development and materials science.

Physicochemical Properties of Diethylene Glycol
Monolaurate
A summary of the key physicochemical properties of diethylene glycol monolaurate is

presented below. This data is essential for designing crystallization experiments and for the
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interpretation of structural data.

Property Value

CAS Number 141-20-8

Molecular Formula C16H32O4

Molecular Weight 288.42 g/mol

Appearance Colorless to off-white oily liquid or semi-solid

Melting Point 17-18 °C

Boiling Point ~270 °C (with some decomposition)

Density 0.963-0.968 g/cm³ at 20°C

Solubility

Practically insoluble in water; soluble in

methanol, ethanol, benzene, toluene, acetone,

and ethyl acetate.[1]

Experimental Protocols for Crystal Structure
Analysis
The determination of the crystal structure of a small molecule like diethylene glycol
monolaurate follows a well-established workflow, encompassing crystallization, X-ray

diffraction data collection, and structure solution and refinement.

Crystallization
The primary and often most challenging step is to grow high-quality single crystals of the

compound. For a substance like diethylene glycol monolaurate, which is an oily liquid or low-

melting solid, crystallization may require specific conditions. Common techniques include:

Slow Evaporation: A near-saturated solution of the compound is prepared in a suitable

solvent.[3] The solvent is then allowed to evaporate slowly in a clean, vibration-free

environment.[3] The choice of solvent is critical and can be guided by the compound's

solubility profile.
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Vapor Diffusion: This is a highly effective method for obtaining high-quality crystals from

small amounts of material.[4] A concentrated solution of the compound is placed in a small,

open vial. This vial is then sealed inside a larger container with a more volatile solvent in

which the compound is less soluble.[5] The vapor of the outer solvent diffuses into the inner

solution, gradually reducing the solubility of the compound and inducing crystallization.[6]

Cooling Crystallization: If the compound's solubility is significantly temperature-dependent, a

saturated solution can be slowly cooled to induce crystallization. The rate of cooling is a

critical parameter that influences crystal quality.

Solvent Layering: In this technique, a solution of the compound is carefully layered with a

less dense, miscible non-solvent (a solvent in which the compound is insoluble).[5] Crystals

form at the interface where the two liquids slowly mix.[5]

X-ray Diffraction Data Collection
Once a suitable single crystal (typically 0.1-0.4 mm in size) is obtained, it is mounted on a

goniometer head in a single-crystal X-ray diffractometer.[7][8] The process for data collection is

as follows:

Crystal Mounting: A well-formed crystal free of defects is selected under a microscope and

mounted on a loop or glass fiber.[7] For a low-melting compound like diethylene glycol
monolaurate, data collection is typically performed at low temperatures (e.g., 100 K) using a

cryo-stream of nitrogen gas to minimize thermal motion and radiation damage.

Preliminary Screening and Unit Cell Determination: The mounted crystal is exposed to an X-

ray beam (commonly Mo Kα radiation, λ = 0.7107 Å, or Cu Kα radiation, λ = 1.5418 Å) to

obtain initial diffraction images.[9] These images are used to determine the crystal system,

lattice parameters (a, b, c, α, β, γ), and the Bravais lattice.

Data Collection Strategy: A strategy for collecting a complete dataset is devised. This

involves rotating the crystal through a series of angles while exposing it to the X-ray beam to

measure the intensities of a large number of unique reflections.[7]

Data Integration and Reduction: The raw diffraction data is processed to integrate the

intensities of each reflection and apply corrections for factors such as polarization, Lorentz
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factor, and absorption. This results in a file containing the Miller indices (h,k,l) and the

corresponding structure factor amplitudes (|F|²) for each reflection.

Structure Solution and Refinement
The final stage involves converting the diffraction data into a three-dimensional atomic model of

the molecule.

Structure Solution (The Phase Problem): The diffraction experiment provides the intensities

(and thus the amplitudes) of the structure factors, but not their phases. This is known as the

"phase problem" in crystallography. For small molecules, "direct methods" are typically used.

[10] These methods use statistical relationships between the structure factor amplitudes to

determine the initial phases.[10]

Model Building: The initial phases are used to calculate an electron density map of the unit

cell. The atomic positions are then identified from the peaks in this map to build an initial

molecular model.

Structure Refinement: This is an iterative process of optimizing the atomic model to achieve

the best possible fit with the experimental diffraction data.[11][12] The most common method

is least-squares refinement, where the differences between the observed structure factor

amplitudes and those calculated from the model are minimized.[10] During refinement, the

following parameters are adjusted:

Atomic coordinates (x, y, z)

Anisotropic displacement parameters (which model the thermal motion of the atoms)

Site occupancy factors (if there is atomic disorder)

The quality of the final refined structure is assessed using metrics such as the R-factor

(residual factor), which indicates the agreement between the observed and calculated data.

Visualization of the Experimental Workflow
The following diagram illustrates the general workflow for the crystal structure analysis of a

small molecule.
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Caption: General workflow for small molecule crystal structure analysis.
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Conclusion
The crystal structure analysis of diethylene glycol monolaurate, while not yet publicly

documented, would follow the established and powerful techniques of single-crystal X-ray

diffraction.[13][14] This process, from the critical step of obtaining high-quality single crystals to

the computational solution and refinement of the structure, provides unparalleled insight into

the molecule's three-dimensional architecture. Such detailed structural information is invaluable

for understanding its function as a surfactant and for the rational design of new materials with

tailored properties for the pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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